N-(2-Methoxyphenyl)-2-methyl-4,5,6,7-tetrahydro-1H-benzimidazole-5-carboxamide

• Molecular Formula: C16H19N3O2
• Molecular Weight: 285.34 g/mol
• IUPAC Name: N-(2-methoxyphenyl)-2-methyl-4,5,6,7-tetrahydro-3H-benzimidazole-5-carboxamide
• InChI: InChI=1S/C16H19N3O2/c1-10-17-12-8-7-11(9-14(12)18-10)16(20)19-13-5-3-4-6-15(13)21-2/h3-6,11H,7-9H2,1-2H3,(H,17,18)(H,19,20)
• InChI Key: VECIJWYNDSDLKH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1)CC(CC2)C(=O)NC3=CC=CC=C3OC

Description

N-(2-Methoxyphenyl)-2-methyl-4,5,6,7-tetrahydro-1H-benzimidazole-5-carboxamide is a useful research compound. Its molecular formula is C16H19N3O2 and its molecular weight is 285.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Thionyl chloride, 5 ml, was added to 0.50 g (0.97 mmols) of 2-methyl-4,5,6,7-tetrahydrobenzimidazole-5carboxylic acid hydrochloride (including 58 w/w % of NaCl) obtained in Reference Example 2 and the mixture was heated at 90° C. for 3 hours. After thionyl chloride was distilled off under reduced pressure, 10 ml of methylene chloride was added to the residue and at 0° to 5° C., 0.20 ml (1.78 mmol) of o-anisidine and 0.40 ml (2.89 mmols) of triethylamine were added to the mixture followed by stirring at room temperature for 16 hours. After 50 ml of methylene chloride was supplemented, the mixture was washed with 1 N sodium hydroxide solution and then dried over anhydrous magnesium sulfate, the solvent was distilled off. The residue was subjected to silica gel column chromatography and eluted with methylene chloride-methanol-ammonia water (10 : 1 : 0.1). The solvent was distilled off and the resulting colorless crystals were recyrstallized from ethyl acetate to give 0.10 g (37.0%) of N-(2-methyoxyphenyl)-2-methyl -4,5,6,7-tetrahydrobenzimidazole-5-carboxamide monhydrate.